- Catalytic Oxidative Cracking of Benzene Rings in WaterACS Catalysis, 2019, 9(1), 671-678,
Cas no 1112-02-3 (Acetic-2,2,2-d3 Acid)
Acetic-2,2,2-d3 Acid structure
Acetic-2,2,2-d3 Acid Properties
Names and Identifiers
-
- Acetic-d<sub>3 
- <2-2H3>-acetic acid
- ACETIC ACID-2 2 2-D3
- Acetic acid-C,C,C-d3
- acetic acid-d3
- ACETIC-2,2,2-D3 ACID
- acetic-d3 acid
- ACETIC--D3 ACID
- acid
- Acetic acid D3
- 2,2,2-trideuterioacetic acid
- 2,2,2-trideuterioethanoic acid
- ACETIC ACID-2,2,2-D3
- ACETIC-D3 ACID, 99 ATOM % D
- MFCD00190375
- J-002542
- 1112-02-3
- acetic-d3
- 79562-15-5
- Acetic-2,2,2-d-3 acid
- DTXSID50149534
- Acetic acid-2,2,2-d3, 99 atom % D
- ACETIC-D3 ACID(6CI,7CI,8CI,9CI)
- D99177
- (2H3)Acetic acid
- Acetic Acid 2,2,2-D3; 2,2,2-Trideuterioacetic acid; Acetic acid-d3; d3-Acetic acid; Trideuterioacetic acid; Acetic-d3 acid (6CI, 7CI, 8CI, 9CI)
- Acetic acid-2,2,2-d3
- DA-59480
- acetic-D3 acid
- +Expand
-
- MFCD00190375
- QTBSBXVTEAMEQO-FIBGUPNXSA-N
- InChI=1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i1D3
- C([2H])([2H])([2H])C(=O)O
Computed Properties
- 63.04000
- 1
- 2
- 0
- 63.04
- 4
- 31
- 3
- 0
- 0
- 0
- 0
- 1
- -0.2
- nothing
- 0
- 37.3A^2
Experimental Properties
- 0.09090
- 37.30000
- n20/D 1.369(lit.)
- 117-118 °C(lit.)
- 16.2 °C (lit.)
- Fahrenheit: 104 ° f
Celsius: 40 ° c - Not determined
- Not determined
- 1.101 g/mL at 25 °C
Acetic-2,2,2-d3 Acid Price
Acetic-2,2,2-d3 Acid Synthesis
Synthetic Circuit 1
Acetic-2,2,2-d3 Acid Raw materials
Acetic-2,2,2-d3 Acid Preparation Products
Acetic-2,2,2-d3 Acid Suppliers
SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.
Audited Supplier
(CAS:1112-02-3)
JIANG KUN 1 3 8 1 6 0 0 9 1 6 1
13816009161
info@zzsrm.com
Acetic-2,2,2-d3 Acid Related Literature
-
1. D–H exchange and hydroxylation of(2H3)acetic acid in aqueous solution during glow discharge electrolysisEtsuo Kokufuta,Touru Sodeyama,Ken Fujimori,Kaoru Harada,Isei Nakamura J. Chem. Soc. Chem. Commun. 1984 269
-
E. Amitai Halevi New J. Chem. 2014 38 3840
-
B. A. Dunell,L. W. Reeves,K. O. Str?mme Trans. Faraday Soc. 1961 57 372
1112-02-3 (Acetic-2,2,2-d3 Acid) Related Products
- 117119-43-4(Naphthalene, 2,6-dimethoxy-, radical ion(1+) (9CI))
- 14132-51-5(Benzaldehyde-d5)
- 172834-23-0(N-Boc-N-cyclopentyl-amino-acetic Acid)
- 18017-20-4(1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane)
- 14469-84-2(1-Bromo-5-(4-methoxyphenyl)pentane)
- 101565-05-3(6H-Dibenzo[b,d]pyran-3-ol,6a,7,10,10a-tetrahydro-6,6,9-trimethyl-1-pentyl-, (6aR-trans)- (9CI))
- 126354-30-1(N-(5-methyl-2-oxo-2,3-dihydropyrimidin-4-yl)benzamide)
- 13343-62-9(Benzyl 2-Acetamido-2-deoxy-a-D-glucopyranoside)
- 175201-50-0(2-(4,5-Dichloro-1H-imidazol-1-yl)ethanethioamide)
- 127036-29-7(Docosanoicacid, [tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-1-phenanthrenyl]methylester)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1112-02-3)Acetic-2,2,2-d3 Acid
99%
5g
444.0